Cas no 85666-15-5 (4-Pyridin-3-ylmethyl-phenylamine)

4-Pyridin-3-ylmethyl-phenylamine structure
85666-15-5 structure
Product Name:4-Pyridin-3-ylmethyl-phenylamine
CAS No:85666-15-5
MF:C12H12N2
MW:184.237082481384
MDL:MFCD08447085
CID:663830
PubChem ID:10375133
Update Time:2024-10-26

4-Pyridin-3-ylmethyl-phenylamine Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-(3-pyridinylmethyl)-
    • 4-(pyridin-3-ylmethyl)aniline
    • 4-Pyridin-3-ylmethyl-phenylamine
    • IFLAB-BB F2108-0078
    • DB-263259
    • XYZKXQHSXCNURY-UHFFFAOYSA-N
    • CS-0341983
    • 3-(4'-Aminobenzyl)pyridine
    • SCHEMBL257969
    • SB39067
    • MFCD08447085
    • 4-[(Pyridin-3-yl)methyl]aniline
    • AKOS006289406
    • DTXSID00438864
    • G71334
    • 85666-15-5
    • MDL: MFCD08447085
    • Inchi: 1S/C12H12N2/c13-12-5-3-10(4-6-12)8-11-2-1-7-14-9-11/h1-7,9H,8,13H2
    • InChI Key: XYZKXQHSXCNURY-UHFFFAOYSA-N
    • SMILES: C1(N)=CC=C(CC2=CC=CN=C2)C=C1

Computed Properties

  • Exact Mass: 184.100048391g/mol
  • Monoisotopic Mass: 184.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Melting Point: 117-119 °C
  • Boiling Point: 352.4±22.0 °C at 760 mmHg
  • Flash Point: 194.0±9.5 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C
  • pka: 5.41±0.10(Predicted)

4-Pyridin-3-ylmethyl-phenylamine Security Information

4-Pyridin-3-ylmethyl-phenylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB537879-100 mg
4-Pyridin-3-ylmethyl-phenylamine; .
85666-15-5
100MG
€323.20 2023-04-14
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JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
69R0410-250mg
4-Pyridin-3-ylmethyl-phenylamine
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1797.85CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
69R0410-100mg
4-Pyridin-3-ylmethyl-phenylamine
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1322.95CNY 2021-05-08
abcr
AB537879-250 mg
4-Pyridin-3-ylmethyl-phenylamine; .
85666-15-5
250MG
€418.40 2023-04-14
abcr
AB537879-500 mg
4-Pyridin-3-ylmethyl-phenylamine; .
85666-15-5
500MG
€610.50 2023-04-14
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